C14H8ClNO5S2

• Molecular Formula: C14H8ClNO5S2
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 4-chloro-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2(7),3,5,13(17)-tetraene-11-carboxylic acid
• InChI: InChI=1S/C14H8ClNO5S2/c15-4-1-2-6-5(3-4)7-8(13(19)21-6)10(12(17)18)22-11-9(7)23-14(20)16-11/h1-3,7-8,10H,(H,16,20)(H,17,18)
• InChI Key: GLRLETCXFWLLIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C3C(C(SC4=C3SC(=O)N4)C(=O)O)C(=O)O2

Description

The compound with the molecular formula C14H8ClNO5S2 is a complex organic molecule

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of C14H8ClNO5S2 typically involves multiple steps, including the introduction of functional groups and the formation of specific bonds. Common synthetic routes may include:

Nitration: Introduction of a nitro group (-NO2) into the aromatic ring.

Sulfonation: Addition of a sulfonic acid group (-SO3H) to the aromatic ring.

Chlorination: Incorporation of a chlorine atom into the molecule.

Industrial Production Methods

Industrial production of This compound may involve large-scale chemical reactions under controlled conditions. These methods often utilize catalysts and specific reaction environments to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

C14H8ClNO5S2: can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of nitro groups to amines.

Substitution: Replacement of functional groups with other atoms or groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents like hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4).

Substitution: Reagents such as halogens (Cl2, Br2) or nucleophiles (NH3, OH-).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines.

Scientific Research Applications

C14H8ClNO5S2: has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of C14H8ClNO5S2 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or activation, modulation of signaling pathways, and alteration of cellular processes.

Comparison with Similar Compounds

C14H8ClNO5S2: can be compared with other similar compounds based on its structure and properties. Some similar compounds include:

C14H8ClNO5S: A compound with a similar structure but one less sulfur atom.

C14H8ClNO4S2: A compound with one less oxygen atom.

C14H8BrNO5S2: A compound with a bromine atom instead of chlorine.

These comparisons highlight the uniqueness of This compound